Cas no 1805982-02-8 (5-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride)

• Product Name: 5-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride
• CAS No: 1805982-02-8
• MF: C₆H₂ClF₃INO₄S
• MW: 403.502062320709
• CID: 4829419
• Update Time: 2025-07-22

5-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2ClF3INO4S/c7-17(14,15)4-3(11)2(13)1-12-5(4)16-6(8,9)10/h1,13H
• InChI Key： ANLNOCMBFUNLIW-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C=1S(=O)(=O)Cl)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 2.7
• Topological Polar Surface Area: 84.9

Additional information on 5-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride

Research Brief on 5-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS: 1805982-02-8)

5-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride (CAS: 1805982-02-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its structural features make it a valuable building block for medicinal chemistry applications, especially in targeting diseases with high unmet medical needs.

Recent studies have focused on the synthetic utility of this compound in constructing heterocyclic frameworks. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of novel pyridine-based sulfonamides with potent inhibitory activity against carbonic anhydrase isoforms. The presence of both the iodo and trifluoromethoxy groups allows for further functionalization via cross-coupling reactions, significantly expanding its utility in drug discovery programs.

In terms of pharmacological potential, researchers at several academic institutions have investigated derivatives of this compound as potential antiviral agents. Preliminary results from cell-based assays show promising activity against RNA viruses, possibly due to the compound's ability to interfere with viral polymerase function. The trifluoromethoxy group, in particular, appears to enhance membrane permeability while maintaining metabolic stability - a crucial factor in drug development.

The compound's safety profile and reactivity have been systematically studied in recent industrial research. Data from process chemistry studies indicate that 5-Hydroxy-4-iodo-2-(trifluoromethoxy)pyridine-3-sulfonyl chloride requires careful handling under anhydrous conditions due to its sulfonyl chloride moiety's sensitivity to hydrolysis. However, its crystalline nature and moderate stability at room temperature make it practical for laboratory-scale synthesis.

Looking forward, the pharmaceutical industry shows increasing interest in this compound as a key intermediate for next-generation therapeutics. Several patent applications filed in 2024 describe its use in developing kinase inhibitors for oncology applications. The unique electronic properties imparted by its substitution pattern may offer selectivity advantages in target binding, though further structure-activity relationship studies are needed to fully explore this potential.